Cas no 1158298-22-6 (Methyl 2-azido-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)butanoate)

• Product Name: Methyl 2-azido-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)butanoate
• CAS No: 1158298-22-6
• MF: C₁₃H₁₂N₄O₄
• MW: 288.25878238678
• MDL: MFCD12027050
• CID: 4681806
• Update Time: 2025-08-05

Methyl 2-azido-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-azido-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)butanoate
• methyl 2-azido-4-(1,3-dioxoisoindol-2-yl)butanoate
• STK503333
• T2071
• BB 0260260
• Methyl 2-azido-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)butanoate

• MDL： MFCD12027050
• Inchi： 1S/C13H12N4O4/c1-21-13(20)10(15-16-14)6-7-17-11(18)8-4-2-3-5-9(8)12(17)19/h2-5,10H,6-7H2,1H3
• InChI Key： LKDVLJWEIONBHE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCC(C(=O)OC)N=[N+]=[N-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 476
• Topological Polar Surface Area: 78

Additional information on Methyl 2-azido-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)butanoate

Methyl 2-Azido-4-(1,3-Dioxo-1,3-Dihydro-2H-Isoindol-2-Yl)Butanoate: A Comprehensive Overview

Methyl 2-Azido-4-(1,3-Dioxo-1,3-Dihydro-2H-Isoindol-2-Yl)Butanoate, identified by the CAS number 1158298-22-6, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of organic compounds known as azides, which are characterized by the presence of an azide functional group (-N₃). The molecule's structure incorporates a methyl ester group and a substituted isoindole moiety, making it a versatile building block for various applications in drug discovery and materials science.

The isoindole ring system in this compound is notable for its aromaticity and potential for conjugation with other functional groups. The presence of the azide group introduces additional reactivity, enabling this compound to participate in click chemistry reactions such as the Huisgen cycloaddition reaction. These reactions are pivotal in the synthesis of complex molecules with high precision and efficiency.

Recent studies have highlighted the role of methyl 2-Azido derivatives in medicinal chemistry. For instance, researchers have explored their potential as scaffolds for kinase inhibitors and other therapeutic agents. The isoindole moiety has been shown to exhibit binding affinity towards certain protein targets, making it a valuable component in drug design.

In addition to its role in drug discovery, this compound has found applications in polymer chemistry. The azide group can be utilized in polymerization reactions to create materials with tailored mechanical and electronic properties. Such applications underscore the versatility of this compound across multiple disciplines within the chemical sciences.

From a synthetic perspective, methyl 2-Azido derivatives can be prepared through various routes, including nucleophilic substitution and coupling reactions. The choice of synthesis method depends on the desired purity and scale of production. Recent advancements in catalytic methods have further enhanced the efficiency and sustainability of these processes.

The integration of computational chemistry tools has also played a crucial role in understanding the properties of methyl 2-Azido derivatives. Quantum mechanical calculations have provided insights into their electronic structure and reactivity patterns, aiding in the rational design of new compounds with improved functionality.

In conclusion, Methyl 2-Azido-4-(1,3-Dioxo-1,3-Dihydro-2H-Isoindol-2-Yl)Butanoate (CAS No. 1158298-22-6) stands as a testament to the ingenuity and progress in modern chemical research. Its unique structure and reactivity make it an invaluable tool across diverse fields, from drug discovery to materials science.